Cas no 1175-34-4 (5-[5-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-2,4(1H,3H)pyrimidinedione)

• Product Name: 5-[5-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-2,4(1H,3H)pyrimidinedione
• CAS No: 1175-34-4
• MF: C₉H₁₅N₂O₁₅P₃
• MW: 484.141085863113
• CID: 895364
• PubChem ID: 20762852
• Update Time: 2025-04-19

5-[5-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-2,4(1H,3H)pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 5-[5-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-ribofuranosyl]-2,4(1H,3H)pyrimidinedione
• (1S)-1,4-Anhydro-1-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-5 -O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-D-ri bitol
• Pseudouridine 5’-Tri
• Pseudouridine 5`-Triphosphate
• 1175-34-4
• SCHEMBL625518
• Pseudouridine-5'-triphosphate
• CAS 1175-34-4
• W-200908
• Pseudouridine 5'-Triphosphate
• Pseudouridine Triphosphate
• HY-141567
• 2,4(1H,3H)-Pyrimidinedione, 5-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-beta-D-ribofuranosyl]-
• Pseudouridine 5'-Triphosphate Triethylamine Salt
• CS-0181605
• J-003632
• [[(2R,3S,4R,5S)-5-(2,4-dioxo-1H-pyrimidin-5-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• ((2R,3S,4R,5S)-5-(2,4-Dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• Pseudouridine 5'-Triphosphate Triethylamine Salt, >85per cent
• DB-231719
• Pseudo UTP

• Inchi： 1S/C9H15N2O15P3/c12-5-4(2-23-28(19,20)26-29(21,22)25-27(16,17)18)24-7(6(5)13)3-1-10-9(15)11-8(3)14/h1,4-7,12-13H,2H2,(H,19,20)(H,21,22)(H2,16,17,18)(H2,10,11,14,15)/t4-,5-,6-,7+/m1/s1
• InChI Key： VEWJOCYCKIZKKV-GBNDHIKLSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](C2=CNC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 483.96900
• Monoisotopic Mass: 483.96852877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 268Ų

Experimental Properties

• PSA: 305.18000
• LogP: -1.60720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides